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Compound of Interest

Compound Name: Br-2PACz

CAS No.: 2762888-11-7

Cat. No.: B15995548

Get Quote

A comprehensive review of scientific literature reveals that Br-2PACz and its direct analogues

are primarily utilized in the field of organic electronics and materials science, with no current

evidence of their application in drug development or biological signaling pathway modulation.

Therefore, a comparative guide for researchers in the life sciences, as requested, cannot be

generated based on existing experimental data.

The compound (2-(3,6-dibromo-9H-carbazol-9-yl)ethyl)phosphonic acid, or Br-2PACz, and its

related structures such as 2PACz and MeO-2PACz, are classified as self-assembled

monolayers (SAMs).[1][2] Their primary function is to serve as hole transport layers in

perovskite and organic solar cells.[1][3][4] Research in this area focuses on their ability to

improve power conversion efficiency and device stability.[1]

While the specific compounds of interest lack a biological focus, it is important to note that the

broader family of carbazole derivatives is a well-established and significant scaffold in

medicinal chemistry and drug discovery.[5][6][7] Carbazole-containing molecules have

demonstrated a wide range of pharmacological activities, including:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15995548#bc-rfq
https://www.benchchem.com/product/b15995548/docs?utm_src=pdf-body#comparative-analysis-of-br-2pacz-and-its-analogues-a-discrepancy-in-application
https://www.benchchem.com/product/b15995548/docs?utm_src=pdf-body#comparative-analysis-of-br-2pacz-and-its-analogues-a-discrepancy-in-application
https://www.ossila.com/products/br-2pacz
https://www.ossila.com/products/2pacz
https://www.ossila.com/products/br-2pacz
https://epubl.ktu.edu/object/elaba:224120376/224120376.pdf
https://www.researchgate.net/figure/aChemical-structure-of-Br-2PACz-and-MeO-2PACzs-molecules-bUV-Vis-absorbance-spectra_fig1_351237180
https://www.ossila.com/products/br-2pacz
https://pmc.ncbi.nlm.nih.gov/articles/PMC6572111/
https://www.ijpsjournal.com/article/Synthetic+Advancement+Of+Carbazoles+Acting+As+Vibrant+Platform+In+The+Field+Of+Medicinal+Chemistry
https://www.eurekaselect.com/article/150404
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15995548?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anticancer Properties: Many carbazole derivatives have been investigated for their potential

as cytotoxic agents against various cancer cell lines.[6][8]

Antiviral Activity: The carbazole core is present in several compounds showing promising

antiviral properties.[5]

Antimicrobial Effects: Carbazole derivatives have been studied for their antibacterial and

antifungal activities.[8]

Neuroprotective Potential: Certain N-substituted carbazoles have been explored for their

therapeutic potential in neurological disorders.[9]

The biological activity of these carbazole derivatives is highly dependent on their specific

chemical structures and substitutions, which differ significantly from Br-2PACz and its

analogues used in materials science.[9][10]

In conclusion, while the carbazole nucleus is a versatile platform for the development of new

therapeutic agents, Br-2PACz and its immediate analogues have not been explored in a

biological context. The existing body of scientific literature is focused on their application in

optoelectronic devices. As such, there is no data available to generate a comparative analysis

of their performance in biological systems or their effects on signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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